Cas no 2090313-25-8 (2-(6-Oxo-4-vinylpyrimidin-1(6H)-yl)acetic acid)

• Product Name: 2-(6-Oxo-4-vinylpyrimidin-1(6H)-yl)acetic acid
• CAS No: 2090313-25-8
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 5047307
• Update Time: 2023-08-25

2-(6-Oxo-4-vinylpyrimidin-1(6H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-4-vinylpyrimidin-1(6H)-yl)acetic acid
• 2-(4-ethenyl-6-oxopyrimidin-1-yl)acetic acid
• 2-(6-Oxo-4-vinylpyrimidin-1(6H)-yl)acetic acid

• Inchi： 1S/C8H8N2O3/c1-2-6-3-7(11)10(5-9-6)4-8(12)13/h2-3,5H,1,4H2,(H,12,13)
• InChI Key： YIOLPHVJSNUVMH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C)N=CN1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: -0.1
• Topological Polar Surface Area: 70